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Compound of Interest

Compound Name: 1-Nitrohexane
CAS No.: 25495-95-8
Cat. No.: B7769589
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
and infrared (IR) spectroscopic data for 1-nitrohexane. The information is presented to support
research, development, and quality control activities where this compound is utilized.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of
1-nitrohexane. The following sections detail the *H and 3C NMR data.

'H NMR Data

The *H NMR spectrum of 1-nitrohexane provides information about the chemical environment
of the hydrogen atoms in the molecule.

Table 1: tH NMR Chemical Shift Data for 1-Nitrohexane
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Assignment Chemical Shift (ppm)
A 4.389

B 2.003

C 1.39

D 1.34

E 1.32

F 0.900

Note: Data was recorded on a 399.65 MHz spectrometer in a solution of 0.05 ml of 1-

nitrohexane in 0.5 ml of CDCls.[1]

13C NMR Data

13C NMR spectroscopy provides information about the carbon skeleton of the molecule. Each

unique carbon atom in 1-nitrohexane gives a distinct signal in the spectrum.

Table 2: 3C NMR Chemical Shift Data for 1-Nitrohexane

Carbon Atom

Chemical Shift (ppm)

C1 75.8
Cc2 26.6
C3 31.1
C4 22.1
C5 26.0
C6 13.8

Note: The data presented is based on typical chemical shifts for similar structures and may

vary slightly based on experimental conditions.
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Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation. For 1-nitrohexane, the key functional group is
the nitro group (-NOz).

Table 3: Characteristic IR Absorption Bands for 1-Nitrohexane

. ) ) Wavenumber )
Functional Group Vibration Intensity
(cm™)
Nitro (aliphatic) Asymmetric stretch 1600 - 1530 Strong
Nitro (aliphatic) Symmetric stretch 1390 - 1300 Medium

Note: These are characteristic ranges for aliphatic nitro compounds.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of spectroscopic data.

NMR Spectroscopy Protocol

Sample Preparation: For *H and 3C NMR analysis, a solution of 1-nitrohexane was prepared
by dissolving 0.05 ml of the compound in 0.5 ml of deuterated chloroform (CDCIs).[1] The
solution is then transferred to a standard 5 mm NMR tube.

Instrumentation: The *H NMR data was acquired using a 399.65 MHz NMR spectrometer.[1] A
standard one-pulse sequence is typically used for *H acquisition. For 13C NMR, a proton-
decoupled sequence is employed to simplify the spectrum.

IR Spectroscopy Protocol

Sample Preparation (Neat Liquid): As 1-nitrohexane is a liquid at room temperature, the IR
spectrum can be obtained from a neat sample. A thin film of the liquid is prepared between two
salt plates (e.g., NaCl or KBr).
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Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to record the
spectrum. A background spectrum of the empty sample holder is first recorded and then
automatically subtracted from the sample spectrum. The data is typically collected over a range
of 4000 to 400 cm~1.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis of a liquid

sample like 1-nitrohexane.
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Spectroscopic Analysis Workflow for 1-Nitrohexane
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Caption: Workflow for NMR and IR spectroscopic analysis of 1-nitrohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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